Cas no 202522-23-4 (2-Chloro-5-fluorobenzylamine)

• Product Name: 2-Chloro-5-fluorobenzylamine
• CAS No: 202522-23-4
• MF: C₇H₇ClFN
• MW: 159.588584184647
• MDL: MFCD06213626
• CID: 92317
• PubChem ID: 17750669
• Update Time: 2025-05-20

2-Chloro-5-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluorobenzylamine
• (2-chloro-5-fluorophenyl)methanamine
• (2-Chloro-5-fluorophenyl)methanamine 2-Chloro-5-fluorobenzenemethanamine
• (2-chloro-5-fluorophenyl)methylamine
• Benzenemethanamine,2-chloro-5-fluoro
• 2-Chloro-5-fluorobenzenemethanamine
• 2-chloro-5-fluorobenzyl amine
• 1-(2-Chloro-5-fluorophenyl)methanamine
• 2-Chloro-5-fluoro-benzylamine
• Benzenemethanamine, 2-chloro-5-fluoro-
• PubChem4371
• RARECHEM AL BW 2058
• Jsp004138
• CK1116
• STL553845
• SBB070077
• BBL100279
• Benzenemethanamine,2-chloro-5-
• AKOS005063884
• J-508826
• CS-W017945
• A22192
• 2-Chloro-5-fluorobenzylamine, 95%
• JS-4405
• MFCD06213626
• EN300-864964
• 2-Chloro-5-fluorobenzylamine, AldrichCPR
• C3140
• AM61828
• AC-2336
• FT-0656690
• 202522-23-4
• DTXSID60590634
• SCHEMBL919255

• MDL： MFCD06213626
• Inchi： 1S/C7H7ClFN/c8-7-2-1-6(9)3-5(7)4-10/h1-3H,4,10H2
• InChI Key： IGFBMQSUHFQVFE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CN)F

Computed Properties

• Exact Mass: 159.02500
• Monoisotopic Mass: 159.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.283 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 212.9±25.0 °C at 760 mmHg
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Refractive Index: n20/D 1.537
• PSA: 26.02000
• LogP: 2.63810
• Sensitiveness: Air Sensitive
• Solubility: Not determined

2-Chloro-5-fluorobenzylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H318
• Warning Statement： P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN2735
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Chloro-5-fluorobenzylamine

Comprehensive Overview of 2-Chloro-5-fluorobenzylamine (CAS No. 202522-23-4): Properties, Applications, and Industry Insights

2-Chloro-5-fluorobenzylamine (CAS No. 202522-23-4) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This fluorinated benzylamine derivative features a unique molecular structure, combining a chloro-substituted benzene ring with a fluorinated amine group, making it a valuable intermediate in synthetic chemistry. Its CAS registry number (202522-23-4) ensures precise identification in global chemical databases, catering to researchers and industrial users.

The growing demand for halogenated aromatic amines like 2-Chloro-5-fluorobenzylamine is driven by their role in designing bioactive molecules. Recent trends highlight its utility in drug discovery, particularly for central nervous system (CNS) targeting compounds and antimicrobial agents. Searches for "fluorobenzylamine synthesis" or "CAS 202522-23-4 suppliers" have surged, reflecting industry interest. The compound’s electron-withdrawing substituents enhance its reactivity in cross-coupling reactions, a hotspot in modern green chemistry methodologies.

From a technical perspective, 2-Chloro-5-fluorobenzylamine exhibits a molecular formula of C₇H₇ClFN, with a molar mass of 159.59 g/mol. Its physicochemical properties—such as solubility in polar organic solvents and stability under inert conditions—are critical for scale-up processes. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify purity, a key concern for buyers searching "high-purity 2-Chloro-5-fluorobenzylamine."

Innovations in catalytic amination have streamlined the production of this compound, addressing queries like "cost-effective synthesis of fluorinated amines." Environmental and regulatory advancements also influence its market, with users increasingly seeking "REACH-compliant halogenated intermediates." As a non-controlled substance, 2-Chloro-5-fluorobenzylamine remains accessible for research, though proper laboratory safety protocols are essential.

In conclusion, 2-Chloro-5-fluorobenzylamine (CAS 202522-23-4) bridges academic and industrial needs, aligning with trends in precision medicine and sustainable chemistry. Its multifaceted applications and evolving synthetic routes ensure its relevance in scientific and commercial landscapes.